N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-4-nitrobenzamide

• IUPAC Name: N-[4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C19H17N5O5S/c1-12-11-18(21-13(2)20-12)23-30(28,29)17-9-5-15(6-10-17)22-19(25)14-3-7-16(8-4-14)24(26)27/h3-11H,1-2H3,(H,22,25)(H,20,21,23)
• InChI Key: UTTFFGLHWOZDSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H17N5O5S
• Molecular Weight: 427.4 g/mol

Description

N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-4-nitrobenzamide, also known as DASA-58, is a small molecule inhibitor that has shown potential in various scientific research applications. This compound has gained significant attention due to its unique mechanism of action and its potential to be used as a tool in biochemical and physiological studies.

Mechanism of Action

N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-4-nitrobenzamide works by binding to the ATP-binding site of PDK1, which prevents the enzyme from phosphorylating its downstream targets. This inhibition leads to a decrease in the activity of Akt and S6K1, which are involved in various signaling pathways. This downstream effect ultimately leads to a decrease in cell proliferation and an increase in apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-4-nitrobenzamide are related to its ability to inhibit the activity of PDK1. This inhibition leads to a decrease in the activity of downstream kinases, which can have a variety of effects on cellular processes. N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-4-nitrobenzamide has been shown to inhibit the growth of cancer cells and sensitize them to chemotherapy. Additionally, N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-4-nitrobenzamide has been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes and obesity.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-4-nitrobenzamide in lab experiments include its ability to selectively inhibit the activity of PDK1, its potential to be used as a tool in cancer research, and its ability to improve glucose metabolism and insulin sensitivity. However, there are also limitations to using N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-4-nitrobenzamide in lab experiments. For example, N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-4-nitrobenzamide has a relatively short half-life, which can make it difficult to maintain consistent levels of the compound in cell culture or animal models.

Future Directions

There are several future directions for research related to N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-4-nitrobenzamide. One potential direction is to investigate the use of N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-4-nitrobenzamide in combination with other inhibitors or chemotherapeutic agents to improve cancer treatment outcomes. Additionally, further research is needed to fully understand the mechanism of action of N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-4-nitrobenzamide and its downstream effects on cellular processes. Finally, there is potential for the development of novel compounds based on the structure of N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-4-nitrobenzamide that may have improved pharmacological properties.

Scientific Research Applications

N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-4-nitrobenzamide has been used in various scientific research applications due to its ability to inhibit the activity of the serine/threonine protein kinase, PDK1. This inhibition leads to a downstream effect on the activity of other kinases, including Akt and S6K1, which are involved in various signaling pathways. N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-4-nitrobenzamide has been shown to have potential in cancer research, as it can inhibit the growth of cancer cells and sensitize them to chemotherapy. Additionally, N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-4-nitrobenzamide has been used in studies related to diabetes, obesity, and cardiovascular disease.